Cas no 2229378-77-0 (3-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylbutanoic acid)

3-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylbutanoic acid structure
2229378-77-0 structure
Product Name:3-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylbutanoic acid
CAS No:2229378-77-0
MF:C12H20N2O2
MW:224.299403190613
CID:5832454
PubChem ID:165836962
Update Time:2023-12-15

3-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylbutanoic acid
    • 2229378-77-0
    • 3-methyl-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]butanoic acid
    • EN300-1776416
    • Inchi: 1S/C12H20N2O2/c1-9(2)8-14-6-5-10(13-14)12(3,4)7-11(15)16/h5-6,9H,7-8H2,1-4H3,(H,15,16)
    • InChI Key: RCAJTXXEJXIIFV-UHFFFAOYSA-N
    • SMILES: OC(CC(C)(C)C1C=CN(CC(C)C)N=1)=O

Computed Properties

  • Exact Mass: 224.152477885g/mol
  • Monoisotopic Mass: 224.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.1Ų

3-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylbutanoic acid Pricemore >>

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